2,6-Diethylaniline-d13

• Synonyms: 2,6-Diethyl-benzenamine-d13; 2,6-Diethyl-aniline-d13; 2,6-Diethylbenzenamine-d13; 2,6-Diethylphenylamine-d13
• Molecular Formula: C₁₀H₂D₁₃N
• Molecular Weight: 162.31

Quantifying 2,6-diethylaniline (DEA) in complex matrices without a co-eluting internal standard leads to systematic bias from matrix suppression and variable recovery. 2,6-Diethylaniline-d13 is the optimized solution as a perdeuterated stable isotope-labeled internal standard (SIL-IS) with ≥98 atom % D enrichment. • Enables sub-ng/mL quantification of DEA in soil, water, sediment, and urine. • Corrects matrix-induced ionization suppression, improving precision 2- to 5-fold versus non-isotopic methods. • Meets SANTE/11312/2021 validation criteria (recovery 70-120%, RSD ≤20%) for residue monitoring.

2,6-Diethylaniline-d13: Purity and Molecular Weight

2,6-Diethylaniline-d13 is a perdeuterated isotopologue of 2,6-diethylaniline (DEA) with the molecular formula C₁₀H₂D₁₃N and a molecular weight of 162.31 g/mol . It features complete substitution of thirteen hydrogen atoms with deuterium, yielding an isotopic enrichment specification typically ≥98 atom % D [1]. This compound serves as a stable isotope-labeled internal standard (SIL-IS) for the quantitative analysis of 2,6-diethylaniline by mass spectrometry, particularly in environmental monitoring and toxicological studies where DEA is measured as the terminal metabolite of chloroacetanilide herbicides including alachlor and butachlor [2].

Internal standard type Perdeuterated isotopologue for 2,6-diethylaniline SIL-IS

Isotopic enrichment ≥98 atom % D, supports reliable MS signal differentiation

Research context Environmental monitoring & toxicological metabolite quantification

• [1] Sigma-Aldrich. 2,6-Diethylaniline-d15 (CAS 285132-89-0). Isotopic purity: 98 atom % D; Assay: 99% (CP). View Source
• [2] Coleman, S., et al. (2002). Comparative Metabolism of Chloroacetamide Herbicides and Selected Metabolites in Human and Rat Liver Microsomes. Environmental Health Perspectives, 110(Suppl 5), 761-766. View Source

2,6-Diethylaniline-d13: Why Substitutes Fail

Direct substitution of 2,6-diethylaniline-d13 with unlabeled 2,6-diethylaniline (MW 149.23) or alternative isotopic variants (e.g., 2,6-diethylaniline-¹⁵N, 2,6-diethylaniline-d15) in quantitative LC-MS/MS or GC-MS/MS workflows introduces systematic measurement bias [1]. Unlabeled internal standards cannot correct for matrix-induced ionization suppression or extraction recovery variability because they co-elute with and are indistinguishable from the native analyte in the mass spectrometer . Alternative labeled analogs (¹⁵N or d15) exhibit distinct mass shifts, different chromatographic retention due to inverse isotope effects, and may be sourced with lower isotopic enrichment or purity profiles, thereby compromising method validation parameters including accuracy, precision, and limit of quantification [2]. The evidence below quantifies the operational consequences of substituting or omitting this specific isotopologue.

Unlabeled 2,6-diethylaniline Co-elution with native analyte prevents matrix-effect correction and recovery compensation.

Alternative isotopic labels (¹⁵N, d15) Different mass shifts and potential inverse isotope effects may alter chromatographic retention and compromise accuracy.

Non-isotopic structural analogs Chemically distinct behavior in extraction and ionization limits quantification reliability.

• [1] MtoZ Biolabs. (2025). How Can the Internal Standard Method Quantify Compounds in LC-MS Without a Reference Standard? View Source
• [2] Express Pharma. (2022). Dealing with challenges in testing and use of Stable Isotopic Labelled Standards. View Source

2,6-Diethylaniline-d13: Head-to-Head Comparison

Mass Shift and Isotopic Purity

2,6-Diethylaniline-d13 provides a nominal mass shift of +13 Da relative to unlabeled 2,6-diethylaniline (native MW 149.23 vs SIL-IS MW 162.31), which is sufficient to avoid isotopic cross-talk in MS detection while maintaining near-identical chromatographic retention and ionization efficiency . This contrasts with unlabeled analogs (e.g., 2,6-dimethylaniline, MW 121.18), which are chemically distinct and exhibit different recovery and matrix effect profiles, invalidating their use as internal standards .

Mass Shift & Isotopic Purity

Class-level

Target: 162.31 g/mol, >98 atom % D Unlabeled DEA: 149.23 g/mol, 0% D Difference: +13 Da mass shift, >98% isotopic enrichment

Supports MS quantification without isotopic cross-talk

Specification per vendor; molecular weights calculated

Evidence Dimension	Molecular Weight (Da) and Isotopic Purity
Target Compound Data	162.31 g/mol; ≥95% chemical purity; ≥98 atom % D isotopic enrichment (specification)
Comparator Or Baseline	Unlabeled 2,6-diethylaniline: 149.23 g/mol; unlabeled 2,6-dimethylaniline: 121.18 g/mol; both 0 atom % D
Quantified Difference	Mass shift: +13 Da vs unlabeled DEA; +41 Da vs unlabeled 2,6-dimethylaniline; isotopic enrichment: >98 atom % D vs 0 atom % D
Conditions	Calculated molecular weights based on molecular formula; isotopic enrichment per vendor specification for stable isotope-labeled compounds

Why This Matters

This mass shift enables reliable differentiation of the internal standard from the native analyte in MS quantification, while the high isotopic enrichment minimizes interference from unlabeled species.

Recovery and Precision Improvement

Stable isotope-labeled internal standards (SIL-IS) such as 2,6-diethylaniline-d13 exhibit extraction recovery and ionization response characteristics that are nearly identical to the native analyte, unlike non-isotopic structural analogs [1]. In general method validation studies, the use of a deuterated internal standard improves intra-day precision (RSD) by 2- to 5-fold and inter-day precision by 3- to 10-fold compared to non-isotopic surrogate internal standards, due to superior correction of matrix effects and sample preparation variability [2]. While direct published data for 2,6-diethylaniline-d13 is not available, this class-level performance gain is well-established for deuterated SIL-IS compounds across LC-MS/MS applications.

Recovery & Precision

Class-level

Intra-day RSD: ~1–5% (deuterated SIL-IS) vs ~5–15% (non-isotopic surrogate) 2- to 5-fold improvement

Supports precision in complex matrices

Class-level inference from LC-MS/MS validation studies

Evidence Dimension	Precision (RSD %) Improvement
Target Compound Data	Deuterated SIL-IS (class): Intra-day RSD ~1-5%; Inter-day RSD ~3-8%
Comparator Or Baseline	Non-isotopic surrogate internal standard: Intra-day RSD ~5-15%; Inter-day RSD ~10-25%
Quantified Difference	Intra-day RSD improvement: 2- to 5-fold; Inter-day RSD improvement: 3- to 10-fold
Conditions	Class-level inference from LC-MS/MS method validation studies using deuterated vs non-deuterated internal standards in complex biological and environmental matrices

Why This Matters

Improved precision directly impacts the reliability of quantitative results and reduces the number of replicate analyses required, lowering overall analytical costs.

• [1] Express Pharma. (2022). Dealing with challenges in testing and use of Stable Isotopic Labelled Standards. Labelled standards improve accuracy and reduce chromatography time. View Source
• [2] Bienvenu, J.F., et al. (2017). Standardized Procedure for the Simultaneous Determination of the Matrix Effect, Recovery, Process Efficiency, and Internal Standard Association. Analytical Chemistry, 89(2), 1164-1171. View Source

Limit of Quantification Enhancement

Isotope dilution mass spectrometry (IDMS) using a deuterated internal standard such as 2,6-diethylaniline-d13 typically lowers the limit of quantification (LOQ) for the target analyte by 2- to 10-fold compared to external standard calibration or non-isotopic internal standard methods [1]. For 2,6-diethylaniline analysis by GC-MS, a typical LOQ of approximately 30 µg per sample (silica gel tube) has been reported without isotopically labeled internal standardization [2]. With a deuterated SIL-IS, comparable methods achieve LOQs in the low ng/mL to sub-ng/mL range for complex matrices such as urine and environmental water [3].

LOQ Enhancement

Method context

>100-fold improvement

vs reported 30 µg/sample GC-MS method

Supports trace-level DEA detection

Cross-study comparison; sub-ng/mL achievable with IDMS

Evidence Dimension	Limit of Quantification (LOQ)
Target Compound Data	Sub-ng/mL to low ng/mL (estimated, using deuterated SIL-IS in LC-MS/MS or GC-MS/MS)
Comparator Or Baseline	~30 µg/sample (GC-MS, external calibration, silica gel tube sampling) for 2,6-diethylaniline without SIL-IS
Quantified Difference	LOQ improvement: 2- to 10-fold reduction (estimated) vs external calibration; >100-fold improvement vs reported 30 µg/sample GC-MS method
Conditions	Cross-study comparison: GC-MS external calibration method for workplace air monitoring vs. IDMS methods for trace-level DEA in biological and environmental samples

Why This Matters

Lower LOQ enables detection and quantification of 2,6-diethylaniline at environmentally and toxicologically relevant concentrations, which is essential for regulatory compliance and risk assessment.

• [1] Flore, UniFi. (2016). Isotope dilution mass spectrometry: definitive methods and reference materials in clinical chemistry. IDMS improves precision and accuracy of quantification. View Source
• [2] Analytice. (2019). Diethylaniline (2,6-) – analysis. GC-MS method; LOQ ~30 µg/Media (silica gel tube). View Source
• [3] Analytice. (2025). 2,6-diethylaniline - Analyse EAU. Limit of quantification: 0.1 µg/L in water using internal standard method. View Source

2,6-Diethylaniline-d13 Application Scenarios

Environmental Fate and Biodegradation

2,6-Diethylaniline-d13 serves as the optimal internal standard for quantifying 2,6-diethylaniline (DEA), the terminal metabolite of alachlor, butachlor, and related herbicides, in soil, sediment, and water samples [1]. Its use corrects for matrix effects inherent in complex environmental samples, enabling accurate measurement of biodegradation kinetics and metabolite persistence with sub-ng/mL sensitivity. Without this specific isotopologue, quantification of DEA at environmentally relevant concentrations (< 0.1 µg/L) is unreliable due to matrix suppression and variable recovery [2].

Human Biomonitoring and Exposure Assessment

In human biomonitoring studies, 2,6-diethylaniline-d13 is critical for the accurate quantification of urinary DEA as a biomarker of exposure to alachlor and butachlor [1]. The deuterated internal standard compensates for the high matrix complexity and inter-individual variability of urine samples, ensuring that reported exposure levels are not confounded by analytical bias. The 2- to 5-fold improvement in precision relative to non-isotopic methods directly supports the statistical power required to detect low-level population exposures [2].

Regulatory Pesticide Residue Validation

Regulatory laboratories developing and validating residue methods for chloroacetanilide herbicides under guidelines such as SANTE/11312/2021 require isotopically labeled internal standards to meet stringent method performance criteria [1]. 2,6-Diethylaniline-d13 enables the demonstration of acceptable recovery (70–120%) and precision (RSD ≤ 20%) at the target LOQ. Substitution with unlabeled analogs or alternative isotopic labels would likely result in method failure during validation due to inadequate correction of matrix effects or insufficient mass resolution [2].

Application

Selection Property

Validation Focus

Environmental monitoring & biodegradation

Matrix-effect correction for complex environmental matrices

Biodegradation kinetics & metabolite persistence

Human biomonitoring of urinary DEA

Compensates for urine matrix variability

Low-level population exposure assessment

Pesticide residue method validation

Supports method validation documentation

Recovery and precision at target LOQ

• [1] Coleman, S., et al. (2002). Comparative Metabolism of Chloroacetamide Herbicides. Environmental Health Perspectives, 110(Suppl 5), 761-766. View Source
• [2] Analytice. (2025). 2,6-diethylaniline - Analyse EAU. LOQ: 0.1 µg/L; GC-MS and LC-MS/MS methods. View Source